Cas no 16566-20-4 (Quinoxalin-5-amine)
Quinoxalin-5-amine is a heterocyclic aromatic compound featuring a quinoxaline core with an amine functional group at the 5-position. This structure imparts versatility in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. Its electron-rich aromatic system and reactive amine group make it a valuable intermediate for constructing complex molecules, including biologically active compounds. The compound’s stability and compatibility with various reaction conditions enhance its utility in cross-coupling, condensation, and functionalization reactions. Quinoxalin-5-amine is also of interest in medicinal chemistry due to its potential as a scaffold for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
Quinoxalin-5-amine structure
Product Name:Quinoxalin-5-amine
CAS No:16566-20-4
MF:C8H7N3
MW:145.161280870438
MDL:MFCD01684973
CID:151212
PubChem ID:85494
Update Time:2025-10-31
Quinoxalin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- Quinoxalin-5-amine
- 2-Hydroxy-4,6-dimethylnicotinonitrile
- 2-hydroxy-4,6-dimethyl-nicotinonitrile
- 3-Cyano-4,6-dimethyl-2-hydroxypyridine
- 5-amino-quinoxalin
- 5-Aminoquinoxaline
- 5-Quinoxalinamine
- 5-Amino-chinoxalin
- 5-Amino-quinoxaline
- 5-Quinoxalinylamine
- Chinoxalin-5-ylamin
- quinoxalin-5-ylamine
- Quinoxaline,5-amino
- quinoxaline-5-ylamine
- Quinoxalin-5-amine, 5-Amino-1,4-benzodiazine
- Quinoxaline, 5-amino-
- SAAYZFAHJFPOHZ-UHFFFAOYSA-N
- SBB052000
- AB09749
- AB0080395
- Z2740003216
- 5-25-11-00128 (Beilstein Handbook Reference)
- BRN 0119350
- MFCD01684973
- Z1198157683
- AC-17658
- SCHEMBL825817
- InChI=1/C8H7N3/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-5H,9H
- A882384
- AKOS006278189
- 16566-20-4
- EN300-259973
- CS-0062621
- DTXSID90168002
- SY128202
- PS-3949
- AE-842/31875015
-
- MDL： MFCD01684973
- Inchi： 1S/C8H7N3/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-5H,9H2
- InChI Key： SAAYZFAHJFPOHZ-UHFFFAOYSA-N
- SMILES： N1C=CN=C2C=CC=C(C=12)N
- BRN： 0119350
Computed Properties
- Exact Mass: 145.06400
- Monoisotopic Mass: 145.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 1.292
- Boiling Point: 323.7°C at 760 mmHg
- Flash Point: 175.7°C
- Refractive Index: 1.723
- PSA: 51.80000
- LogP: 1.79320
Quinoxalin-5-amine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Quinoxalin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A064660-50mg |
5-Aminoquinoxaline |
16566-20-4 | 50mg |
$ 135.00 | 2022-06-08 | ||
| TRC | A064660-100mg |
5-Aminoquinoxaline |
16566-20-4 | 100mg |
$ 220.00 | 2022-06-08 | ||
| TRC | A064660-250mg |
5-Aminoquinoxaline |
16566-20-4 | 250mg |
$ 435.00 | 2022-06-08 | ||
| Fluorochem | 064977-250mg |
5-Aminoquinoxaline |
16566-20-4 | 97% | 250mg |
￡122.00 | 2022-03-01 | |
| Fluorochem | 064977-1g |
5-Aminoquinoxaline |
16566-20-4 | 97% | 1g |
￡305.00 | 2022-03-01 | |
| Fluorochem | 064977-5g |
5-Aminoquinoxaline |
16566-20-4 | 97% | 5g |
￡1067.00 | 2022-03-01 | |
| Alichem | A449038778-10g |
Quinoxalin-5-amine |
16566-20-4 | 95% | 10g |
1,165.23 USD | 2021-06-15 | |
| Alichem | A449038778-25g |
Quinoxalin-5-amine |
16566-20-4 | 95% | 25g |
1,955.80 USD | 2021-06-15 | |
| Alichem | A449038778-100g |
Quinoxalin-5-amine |
16566-20-4 | 95% | 100g |
4,083.45 USD | 2021-06-15 | |
| Chemenu | CM109443-5g |
Quinoxalin-5-amine |
16566-20-4 | 95% | 5g |
$1010 | 2021-08-06 |
Quinoxalin-5-amine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
16566-20-4 (Quinoxalin-5-amine) Related Products
- 18742-99-9(1,2-Phenazinediamine)
- 120208-34-6(Pyrido[3,4-b]pyrazin-8-amine)
- 18450-11-8(1,3-Phenazinediamine(9CI))
- 18450-15-2(1-Phenazinamine,7-methyl-)
- 120209-97-4(2,7-Diaminophenazine)
- 16582-03-9(1,6-Diaminophenazine)
- 18868-63-8(1,4,7-Phenazinetriamine(9CI))
- 27392-68-3(1,5-NAPHTHYRIDIN-4-AMINE)
- 6298-37-9(Quinoxalin-6-amine)
- 102877-14-5(1,9-Phenazinediamine(9CI))
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
